3-benzoylbenzyl 4-{[(4-methylphenyl)sulfonyl]methyl}benzoate

• IUPAC Name: (3-benzoylphenyl)methyl 4-[(4-methylphenyl)sulfonylmethyl]benzoate
• InChI: InChI=1S/C29H24O5S/c1-21-10-16-27(17-11-21)35(32,33)20-22-12-14-25(15-13-22)29(31)34-19-23-6-5-9-26(18-23)28(30)24-7-3-2-4-8-24/h2-18H,19-20H2,1H3
• InChI Key: DANODRUUVQDHCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC=C(C=C2)C(=O)OCC3=CC(=CC=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C29H24O5S
• Molecular Weight: 484.6 g/mol

Description

3-benzoylbenzyl 4-{[(4-methylphenyl)sulfonyl]methyl}benzoate is a synthetic compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as BBM-BZ and is a member of the benzophenone family of compounds. BBM-BZ has a wide range of applications in various fields, including biochemistry, pharmacology, and toxicology.

Mechanism of Action

BBM-BZ works by binding to the active site of acetylcholinesterase and butyrylcholinesterase, inhibiting their activity. This leads to an increase in the levels of acetylcholine and butyrylcholine in the brain, which can improve cognitive function. BBM-BZ has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
BBM-BZ has been shown to improve cognitive function in animal models of Alzheimer's disease and other neurodegenerative disorders. It has also been shown to have anti-inflammatory and antioxidant effects. BBM-BZ has been shown to reduce oxidative stress and improve mitochondrial function in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of BBM-BZ is its ability to selectively inhibit the activity of acetylcholinesterase and butyrylcholinesterase. This makes it a potentially useful therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. However, BBM-BZ has some limitations for lab experiments. It is a synthetic compound and may not accurately represent the effects of natural compounds in the body. Additionally, the inhibitory effects of BBM-BZ may not be specific to acetylcholinesterase and butyrylcholinesterase, and may also inhibit the activity of other enzymes.

Future Directions

There are several future directions for research on BBM-BZ. One area of research is the development of more potent and selective inhibitors of acetylcholinesterase and butyrylcholinesterase. Another area of research is the investigation of the antioxidant and anti-inflammatory effects of BBM-BZ. Additionally, the potential use of BBM-BZ as a therapeutic agent for the treatment of other diseases, such as Parkinson's disease and multiple sclerosis, should be explored. Finally, the safety and toxicity of BBM-BZ should be further investigated to determine its potential for use in humans.

Scientific Research Applications

BBM-BZ has been extensively used in scientific research due to its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. BBM-BZ has also been shown to inhibit the activity of butyrylcholinesterase, an enzyme that breaks down the neurotransmitter butyrylcholine. These inhibitory effects make BBM-BZ a potential therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders.